1-(2-Methoxybenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine

• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol
• IUPAC Name: 1-[(2-methoxyphenyl)methyl]-4-(4-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C19H24N2O3S/c1-16-7-9-18(10-8-16)25(22,23)21-13-11-20(12-14-21)15-17-5-3-4-6-19(17)24-2/h3-10H,11-15H2,1-2H3
• InChI Key: ZOUWTNYHBCMORR-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3OC
• solubility: 1 [ug/mL]

Description

1-(2-Methoxybenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is also known as MBP and has been found to have various biochemical and physiological effects.

Mechanism of Action

MBP acts as a selective agonist for the 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and stress. MBP has been found to increase the activity of this receptor, leading to an increase in the release of dopamine and norepinephrine. This leads to an increase in mood and a decrease in anxiety and stress.
Biochemical and Physiological Effects:
MBP has been found to have various biochemical and physiological effects. It has been found to increase the release of dopamine and norepinephrine in the brain, leading to an increase in mood and a decrease in anxiety and stress. MBP has also been found to increase the activity of the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress.

Advantages and Limitations for Lab Experiments

MBP has several advantages for lab experiments. It is a selective agonist for the 5-HT1A receptor, making it a useful tool for studying the effects of serotonin on behavior, mood, and cognition. MBP is also relatively easy to synthesize and purify, making it readily available for use in experiments.
However, there are also limitations to the use of MBP in lab experiments. It has a relatively short half-life, which can make it difficult to study its effects over a longer period of time. Additionally, MBP has been found to have some off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the use of MBP in scientific research. One area of interest is in the study of the effects of serotonin on behavior and cognition in animal models. MBP could be used to investigate the role of serotonin in learning and memory processes.
Another area of interest is in the development of new drugs for the treatment of mood disorders such as depression and anxiety. MBP could serve as a starting point for the development of new drugs that target the 5-HT1A receptor.
Conclusion:
In conclusion, 1-(2-Methoxybenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is commonly used as a tool in neuroscience research to study the effects of serotonin on the central nervous system. MBP acts as a selective agonist for the 5-HT1A receptor, leading to an increase in mood and a decrease in anxiety and stress. While there are limitations to the use of MBP in lab experiments, there are also several future directions for its use in scientific research.

Synthesis Methods

The synthesis of MBP involves several steps. The first step involves the reaction of 2-methoxybenzyl chloride with piperazine to form 1-(2-methoxybenzyl)piperazine. The second step involves the reaction of 1-(2-methoxybenzyl)piperazine with 4-methylbenzenesulfonyl chloride to form 1-(2-methoxybenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine. The final product is obtained after purification by column chromatography.

Scientific Research Applications

MBP has been found to have various applications in scientific research. It is commonly used as a tool in neuroscience research to study the effects of serotonin on the central nervous system. MBP acts as a serotonin receptor agonist and has been found to increase the release of dopamine and norepinephrine in the brain. This makes it a useful tool for studying the effects of serotonin on behavior, mood, and cognition.